Cas no 400877-69-2 (Methyl 4-amino-3-phenyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate)
400877-69-2 structure
Product Name:Methyl 4-amino-3-phenyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate
CAS No:400877-69-2
MF:C11H10N2O2S2
MW:266.339299678802
CID:3052256
PubChem ID:866382
Update Time:2025-04-21
Methyl 4-amino-3-phenyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-amino-3-phenyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate
- 4-amino-3-phenyl-2-thioxo-4-thiazoline-5-carboxylic acid methyl ester
- BDBM34469
- methyl 4-amino-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
- STK814347
- 5-Thiazolecarboxylic acid, 4-amino-2,3-dihydro-3-phenyl-2-thioxo-, methyl ester
- methyl 4-azanyl-3-phenyl-2-sulfanylidene-1,3-thiazole-5-carboxylate
- METHYL 4-AMINO-3-PHENYL-2-SULFANYLIDENE-2,3-DIHYDRO-1,3-THIAZOLE-5-CARBOXYLATE
- ChemDiv2_008034
- 4-amino-3-phenyl-2-sulfanylidene-5-thiazolecarboxylic acid methyl ester
- DTXCID301596558
- methyl 4-amino-3-phenyl-2-sulfanylidene-1,3-thiazole-5-carboxylate
- EU-0061673
- MLS000063383
- CHEBI:112310
- 645-710-7
- CHEMBL1369010
- IDI1_006749
- Methyl 4-amino-2,3-dihydro-3-phenyl-2-thioxo-5-thiazolecarboxylate
- Q27192414
- SMR000072613
- cid_866382
- DTXSID301165113
- 400877-69-2
- HMS1391N04
- CCG-199255
- AKOS001576825
- HMS2454H12
-
- Inchi: 1S/C11H10N2O2S2/c1-15-10(14)8-9(12)13(11(16)17-8)7-5-3-2-4-6-7/h2-6H,12H2,1H3
- InChI Key: TVSSQEDFFUGSOL-UHFFFAOYSA-N
- SMILES: S1C(N(C2C=CC=CC=2)C(=C1C(=O)OC)N)=S
Computed Properties
- Exact Mass: 266.01836991Da
- Monoisotopic Mass: 266.01836991Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 113Ų
Methyl 4-amino-3-phenyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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